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Executive Summary

The synthesis and application of fluorinated heterocyclic compounds are of paramount
importance in modern medicinal chemistry. The introduction of fluorine atoms can significantly
modulate the physicochemical and pharmacokinetic properties of a molecule, often leading to
enhanced metabolic stability, binding affinity, and bioavailability. This guide focuses on a
specific building block, 4-(3,5-Difluorophenyl)pyridin-3-amine, and its closely related, more
extensively documented isomer, 5-(3,5-Difluorophenyl)pyridin-3-amine. While a definitive CAS
number and extensive literature for the 4-substituted isomer are not readily available in public
databases, this document provides a comprehensive overview of the synthesis, properties, and
applications of the 5-substituted isomer as a valuable structural analog.

Isomer ldentification and CAS Number

A crucial first step in chemical procurement and research is the accurate identification of the
compound of interest through its Chemical Abstracts Service (CAS) number. An extensive
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search for 4-(3,5-Difluorophenyl)pyridin-3-amine did not yield a consistently reported and
verified CAS number.

Conversely, the isomeric compound, 5-(3,5-Difluorophenyl)pyridin-3-amine, is well-documented
and commercially available.

Table 1: Compound Identification

Compound Name CAS Number Molecular Formula  Molecular Weight
5-(3,5-

Difluorophenyl)pyridin-  1225914-83-9[1] Ci11HsF2N2 206.19 g/mol [1]
3-amine

For the remainder of this guide, the focus will be on the technical details of 5-(3,5-
Difluorophenyl)pyridin-3-amine as a representative difluorophenyl-substituted pyridinamine.

Synthetic Strategies: Constructing the Core
Scaffold

The synthesis of 5-(3,5-Difluorophenyl)pyridin-3-amine and its analogs relies on established
and robust cross-coupling methodologies. A retrosynthetic analysis reveals two primary
disconnection points: the C-C bond between the pyridine and phenyl rings, and the C-N bond

of the amine group.

Retrosynthetic Analysis
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Caption: Retrosynthetic pathways for 5-(3,5-Difluorophenyl)pyridin-3-amine.

Pathway A: Suzuki Cross-Coupling

The Suzuki cross-coupling reaction is a powerful and widely employed method for the
formation of C-C bonds.[1] This approach involves the palladium-catalyzed reaction between a
pyridine derivative and a boronic acid.

Experimental Protocol: Suzuki Cross-Coupling

o Reaction Setup: To an oven-dried flask, add 5-bromo-3-aminopyridine (1.0 eq), (3,5-
difluorophenyl)boronic acid (1.2 eq), a palladium catalyst such as Pd(PPhs)4 (0.05 eq), and a
base, for instance, potassium carbonate (2.0 eq).

e Solvent Addition: Add a degassed solvent system, typically a mixture of dioxane and water
(4:1).

o Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at
80-100 °C for 4-12 hours.

e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).
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» Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and
extract with an organic solvent like ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel.

Pathway B: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination provides an alternative route, focusing on the formation of the
C-N bond in the final step.[1] This palladium-catalyzed cross-coupling reaction joins an aryl
halide with an amine.

Experimental Protocol: Buchwald-Hartwig Amination

o Reaction Setup: In a glovebox or under an inert atmosphere, combine 3-bromo-5-(3,5-
difluorophenyl)pyridine (1.0 eq), a palladium precatalyst (e.g., Pdz(dba)s, 0.02 eq), a suitable
phosphine ligand like Xantphos (0.04 eq), and a base such as sodium tert-butoxide (1.4 eq).

e Amine Source: Add a source of ammonia or a protected amine.

e Solvent: Add an anhydrous, degassed solvent such as toluene or dioxane.

e Reaction Conditions: Heat the mixture to 80-110 °C and stir for 12-24 hours.

e Monitoring and Work-up: Follow the same procedure as described for the Suzuki coupling.

 Purification: Purify the product via column chromatography.

Physicochemical Properties and Handling

Understanding the properties of 5-(3,5-difluorophenyl)pyridin-3-amine is essential for its proper
handling, storage, and application in experimental design.

Table 2: Physicochemical Data
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Property Value Source
Molecular Formula C11HsF2N2 [2]
Molecular Weight 206.19 g/mol [2]
Appearance Solid N/A
Storage Sealed in dry, 2-8°C [2]

Handling and Storage: For long-term stability, the compound should be stored in a tightly
sealed container in a dry, refrigerated environment (2-8°C).[1] It is intended for research use
only and not for human or veterinary use.

Applications in Drug Discovery and Medicinal
Chemistry

The 5-(3,5-difluorophenyl)pyridin-3-amine scaffold is a valuable building block in the synthesis
of more complex molecules with potential therapeutic applications. The pyridine ring is a
common motif in many bioactive compounds, and the difluorophenyl group can enhance
biological activity.

Key Application Areas:

» Kinase Inhibitors: The 3,5-difluorophenyl motif is frequently incorporated into molecules
designed to modulate the activity of protein kinases.[1]

» Antimicrobial and Antitumor Agents: Pyridine derivatives are known to exhibit a broad
spectrum of biological activities, including antimicrobial and antitumor properties.[1][3]

e Fragment-Based Drug Discovery (FBDD): This compound can serve as a fragment for
screening against various biological targets to identify initial hits for drug development
programs.
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Caption: Applications of the core scaffold in drug discovery.

Conclusion

While the specific isomer 4-(3,5-Difluorophenyl)pyridin-3-amine remains elusive in common
chemical databases, its close analog, 5-(3,5-Difluorophenyl)pyridin-3-amine (CAS 1225914-83-
9), provides a well-characterized and synthetically accessible platform for researchers in drug
discovery and medicinal chemistry. The synthetic routes, primarily through Suzuki and
Buchwald-Hartwig cross-coupling reactions, are robust and adaptable. The inherent properties
of the difluorophenyl and pyridinamine moieties make this scaffold a promising starting point for
the development of novel therapeutics, particularly in the realm of kinase inhibition and
oncology. As with any research chemical, proper handling and storage are crucial to maintain
its integrity and ensure reliable experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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